Cas no 946324-92-1 (1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one)

• Product Name: 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one
• CAS No: 946324-92-1
• MF: C₁₉H₁₄BrFN₂O₂S
• MW: 433.294065952301
• CID: 5504290
• Update Time: 2025-06-14

1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 1-(4-bromo-3-methylphenyl)-3-[[2-(4-fluorophenyl)-2-oxoethyl]thio]-
• 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one

• Inchi： 1S/C19H14BrFN2O2S/c1-12-10-15(6-7-16(12)20)23-9-8-22-18(19(23)25)26-11-17(24)13-2-4-14(21)5-3-13/h2-10H,11H2,1H3
• InChI Key： XKMLCYQFYKIPGZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Br)C(C)=C2)C=CN=C1SCC(C1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one

Comprehensive Overview of 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one (CAS No. 946324-92-1)

The compound 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one (CAS No. 946324-92-1) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a pyrazinone core, bromomethylphenyl, and fluorophenyl substituents makes it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic potential in oncology and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one has surged due to their versatility in medicinal chemistry. The presence of both bromo and fluoro functional groups enhances its reactivity, enabling diverse synthetic modifications. This aligns with the growing trend in structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce side effects. The compound's sulfanyl linker also offers opportunities for further derivatization, a feature highly valued in fragment-based drug design.

The synthesis of CAS No. 946324-92-1 typically involves multi-step organic reactions, including cross-coupling and cyclization strategies. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for such compounds, addressing the pharmaceutical industry's push toward sustainability. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity, ensuring compliance with regulatory standards.

From a commercial perspective, 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one is often sought after by contract research organizations (CROs) and academic labs specializing in small molecule therapeutics. Its relevance extends to high-throughput screening libraries, where it serves as a valuable scaffold for identifying bioactive leads. The compound's lipophilicity and hydrogen-bonding capacity further contribute to its pharmacokinetic profile, a hot topic in modern drug delivery research.

Emerging discussions in computational chemistry highlight the role of molecular docking studies involving CAS No. 946324-92-1. Virtual screening platforms leverage its structural features to predict binding affinities for target proteins, accelerating the drug discovery pipeline. Additionally, its potential applications in agrochemicals, such as pest control agents, are being explored, reflecting the interdisciplinary nature of its utility.

In summary, 1-(4-bromo-3-methylphenyl)-3-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrazin-2-one represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted properties continue to inspire innovation across scientific domains, making it a compound of enduring relevance in both research and industrial settings.